![molecular formula C7H10O2 B3021092 2-Oxabicyclo[4.2.0]octan-7-one CAS No. 31996-72-2](/img/structure/B3021092.png)
2-Oxabicyclo[4.2.0]octan-7-one
Overview
Description
2-Oxabicyclo[4.2.0]octan-7-one, also known as (1S,6R)-8-Methylene-2-oxabicyclo[4.2.0]octan-7-one, is a chemical compound with the linear formula C8H10O2 .
Synthesis Analysis
The synthesis of 2-Oxabicyclo[4.2.0]octan-7-one involves a one-pot procedure starting from terminal aryl alkynes and catalyzed by a rhodium (I) complex . This synthesis proceeds by a reaction sequence involving head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne .Molecular Structure Analysis
The molecular structure of 2-Oxabicyclo[4.2.0]octan-7-one is represented by the linear formula C8H10O2 .Chemical Reactions Analysis
The chemical reactions involving 2-Oxabicyclo[4.2.0]octan-7-one are catalyzed by a rhodium (I) complex . The rhodium catalyst employed is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .Physical And Chemical Properties Analysis
The physical form of 2-Oxabicyclo[4.2.0]octan-7-one is liquid . The molecular weight is 154.21 .Scientific Research Applications
Chemical Synthesis
“2-Oxabicyclo[4.2.0]octan-7-one” is used in chemical synthesis . It is available for purchase for research use and can be used in the synthesis of various chemical compounds .
Ring-Opening Polymerization
One of the significant applications of “2-Oxabicyclo[4.2.0]octan-7-one” is in the field of polymer science. It is used in ring-opening polymerization (ROP) to synthesize polyesters with alicyclic moieties in the polymer backbone . The stereochemistry of the alicyclic structures has a great effect on the polymer properties, which can be regulated by varying the polymerization conditions .
Synthesis of Polyesters
The compound is used in the synthesis of polyesters with cyclic structures in the main chain . These polyesters typically possess superior mechanical and thermal properties together with chemical recyclability .
Influence of Stereochemistry on Thermal Properties
The stereochemistry of the alicyclic structures in the polymers synthesized from “2-Oxabicyclo[4.2.0]octan-7-one” has a significant effect on the thermal properties of the polymers . Both cis and trans stereoregular polyesters exhibited higher crystallinity and melting temperatures than those of the stereoirregular isomers .
Recovery of 3-Cyclohexenecarboxylic Acid
The degradation of the polymers synthesized from “2-Oxabicyclo[4.2.0]octan-7-one” with acid at high temperature could recover 3-cyclohexenecarboxylic acid .
Custom Synthesis
“2-Oxabicyclo[4.2.0]octan-7-one” is also used in custom synthesis . It can be used to synthesize specific compounds based on the requirements of the research .
Mechanism of Action
The mechanism of action in the synthesis of 2-Oxabicyclo[4.2.0]octan-7-one involves a reaction sequence involving head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne . The rhodium catalyst employed is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .
Safety and Hazards
The safety data sheet for 7-Azabicyclo[4.2.0]octan-8-one, a related compound, indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if feeling unwell .
Future Directions
The future directions for the study of 2-Oxabicyclo[4.2.0]octan-7-one could involve further exploration of the synthesis process, particularly the use of the rhodium (I) complex as a catalyst . Additionally, the potential bioactivity of this compound could be explored, as suggested by a study on 2-Oxabicyclo[2.2.2]octane, a new bioisostere of the phenyl ring .
properties
IUPAC Name |
2-oxabicyclo[4.2.0]octan-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c8-6-4-7-5(6)2-1-3-9-7/h5,7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKAFSLVZGWLORL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC2=O)OC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxabicyclo[4.2.0]octan-7-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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